Cas no 698392-44-8 (Ethanedioic acid, ethyl 2-pyridinyl ester (9CI))

• Product Name: Ethanedioic acid, ethyl 2-pyridinyl ester (9CI)
• CAS No: 698392-44-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 974310
• PubChem ID: 45116223
• Update Time: 2025-04-19

Ethanedioic acid, ethyl 2-pyridinyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, ethyl 2-pyridinyl ester (9CI)
• 1-O-ethyl 2-O-pyridin-2-yl oxalate
• ETHANEDIOIC ACID ETHYL PYRIDIN-2-YL ESTER
• DTXSID10668418
• 698392-44-8
• Ethyl 2-pyridinyl oxalate
• Ethyl pyridin-2-yl ethanedioate

• Inchi： 1S/C9H9NO4/c1-2-13-8(11)9(12)14-7-5-3-4-6-10-7/h3-6H,2H2,1H3
• InChI Key： LSYHGFUNOIYPDR-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC1C=CC=CN=1)=O)CC

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 0.55010